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Abstract

Nidulin, a trichlorinated depsidone first isolated from the fungus Aspergillus nidulans, has
garnered significant interest within the scientific community for its diverse biological activities.[1]
[2][3] This technical guide provides a comprehensive overview of the discovery, history,
chemical properties, and biological functions of Nidulin. It details the experimental protocols for
its isolation and the semisynthesis of its derivatives, presents quantitative data on its
bioactivities in a structured format, and elucidates its mechanism of action, particularly its role
in stimulating glucose uptake via the IRS-AKT signaling pathway.

Discovery and History

Nidulin was first reported in 1944 as a metabolic product of the fungus Aspergillus nidulans.[1]
Subsequent research led to its characterization as a chlorine-containing depsidone.[2] It is also
produced by other fungal species, such as Aspergillus unguis.[4] Nidulin is also known by the
synonyms Methylustin and Ustin methyl ether.[3][5]

Chemical and Physical Properties

Nidulin is a depsidone with the chemical formula C20H17ClsOs and a molecular weight of 443.7
g/mol .[5] Its structure features a trichlorinated dibenzoxepinone core.[5]
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Table 1: Physicochemical Properties of Nidulin

Property Value Reference
Molecular Formula C20H17Cl30s [5]
Molecular Weight 443.7 g/mol [5]
Appearance Slender, shiny rods [3]
Melting Point 180°C [3]

Practically insoluble in water.
Soluble in aqueous solutions
of sodium hydroxide and
sodium bicarbonate. Freely
soluble in chloroform.
Solubility _ _ (2113116171
Sparingly soluble in 95%
ethanol and benzene. Very
sparingly soluble in hot
petroleum ether. Soluble in

DMF and DMSO.

. . A 4% solution in chloroform
Optical Activity _ N [3]
shows no optical activity.

Biological Activities and Quantitative Data

Nidulin exhibits a range of biological activities, including antibacterial, antifungal, cytotoxic, and
aromatase inhibitory effects. Furthermore, it has been shown to play a significant role in
metabolic regulation by stimulating glucose uptake.

Antimicrobial Activity

Nidulin has demonstrated potent activity against various microorganisms.

Table 2: Antibacterial and Antifungal Activity of Nidulin
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Organism Activity Concentration Reference
Mycobacterium Complete inhibition for ~ 1:5000 to 1:10,000 3]
tuberculosis four weeks dilution

Methicillin-resistant
Staphylococcus MIC 4 pg/mL [6][8]
aureus (MRSA)

Trichophyton o )

Inhibition 0.1% solution [3]
tonsurans
Microsporum audouini  Inhibition 0.1% solution [3]

Cytotoxic and Other Activities

Nidulin has also been evaluated for its cytotoxicity against cancer cell lines and its potential as
an aromatase inhibitor.

Table 3: Cytotoxicity and Aromatase Inhibition of Nidulin

Cell Line/[Enzyme Activity ICso0 Value Reference

MOLT-3 (human acute
lymphoblastic Cytotoxic 21.2 uM [6][8]

leukemia)

HUCCA-1 (human

] ) Not cytotoxic >112.7 uM [6][8]
cholangiocarcinoma)
HepG2 (human liver ]
Not cytotoxic >112.7 uM [6]1[8]
cancer)
A549 (human lung )
] Not cytotoxic >112.7 uM [6][8]
carcinoma)
Aromatase Inhibition 11.2 uM [6][8]

Larvicidal Activity
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Table 4: Larvicidal Activity of Nidulin

Organism Activity LCso Value Reference

Artemia (brine shrimp)  Larvicidal 2.8 pg/mL [6]

Mechanism of Action: Glucose Uptake and IRS-AKT
Signaling

A significant area of research has focused on Nidulin's ability to stimulate glucose uptake in
muscle cells, a key process in maintaining glucose homeostasis. Studies have shown that
Nidulin enhances glucose uptake in L6 myotubes in a dose- and time-dependent manner.[5]
This effect is additive to that of insulin and metformin and persists even under conditions of
insulin resistance.[5]

The primary mechanism for this action is the activation of the IRS-AKT signaling pathway.[5][9]
Nidulin promotes the phosphorylation of key proteins in this pathway, including Insulin
Receptor Substrate 1 (IRS1) and Akt (also known as Protein Kinase B). This cascade ultimately
leads to the translocation of glucose transporters, primarily GLUT4, to the cell membrane,
facilitating the transport of glucose into the cell.[5] Interestingly, Nidulin appears to bypass the
insulin receptor itself, suggesting a mechanism that modulates downstream components of the
pathway.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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